Cas no 1945-92-2 (Ethanol,2-[(2,4-dinitrophenyl)amino]-)

• Product Name: Ethanol,2-[(2,4-dinitrophenyl)amino]-
• CAS No: 1945-92-2
• MF: C₈H₉N₃O₅
• MW: 227.174161672592
• CID: 156341
• PubChem ID: 74757
• Update Time: 2025-05-28

Ethanol,2-[(2,4-dinitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2,4-dinitrophenyl)amino]-
• 2-(2,4-dinitroanilino)ethanol
• 2,4-DINITRO-N-(2-HYDROXYETHYL)ANILINE
• 2,4-Dinitrophenylaminoethanol
• 2-(2,4-dinitroanilino)-ethano
• N-2,4-DINITROPHENYLETHANOLAMINE
• 2,4-DINITRO-N-(2-ETHOXYL) ANLINE
• 2-[(2,4-DINITROPHENYL)AMINO]ETHANOL
• 2-[(2,4-dinitrophenyl)amino]-ethano
• 2-((2,4-dinitrophenyl)amino)-ethano
• 2,4-DINITRO-N-(2-HYDROXYETHTYL)ANILINE
• N-(2-HYDROXYETHYL)-2,4-DINITROBENZENAMINE
• DTXSID7062083
• 2-Aminoethanol, N-[2,4-dinitrophenyl]-
• NSC-24188
• CBDivE_014828
• FT-0655557
• Ethanol, 2-((2,4-dinitrophenyl)amino)-
• AKOS000286182
• 2,4-Dinitro-N-(2-ethoxyl)anline
• N-(2,4-Dinitrophenyl)ethanolamine
• NSC24188
• Ethanol, 2-(2,4-dinitroanilino)-
• Ethanol, 2-[(2,4-dinitrophenyl)amino]-
• N-(2,4-dini-trophenyl)ethanolamine
• N-(2-Hydroxyethyl)-2,4-dinitroaniline
• 1945-92-2
• Ethanol,4-dinitrophenyl)amino]-
• BRN 2143603
• 2-[(2,4-dinitrophenyl)amino]ethan-1-ol
• AI3-16888
• Ethanol,4-dinitroanilino)-
• 2-{2,4-bisnitroanilino}ethanol
• AE-848/30689034
• FT-0744851
• 2-(2,4-dinitrophenylamino)ethanol
• SCHEMBL563763
• A813737
• NSC 24188

• MDL： MFCD00024402
• Inchi： 1S/C8H9N3O5/c12-4-3-9-7-2-1-6(10(13)14)5-8(7)11(15)16/h1-2,5,9,12H,3-4H2
• InChI Key： OTKBBNLNJMLKDT-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.05400
• Monoisotopic Mass: 227.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.4855 (rough estimate)
• Boiling Point: 368.88°C (rough estimate)
• Refractive Index: 1.7400 (estimate)
• PSA: 123.90000
• LogP: 2.02660